Cas no 5441-52-1 (3,5-Dimethylcyclohexanol)

• Product Name: 3,5-Dimethylcyclohexanol
• CAS No: 5441-52-1
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD00001447
• CID: 367967
• PubChem ID: 87567342
• Update Time: 2025-04-19

3,5-Dimethylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethylcyclohexanol
• 3,5-Dimethylcyclohexanol (mixture of isomers)
• 3,5-dimethyl-Cyclohexanol
• 3.5-Dimethylcyclohexanol
• Cyclohexanol,3,5-dimethyl-
• 3,5-dimethylcyclohexan-1-ol
• 3,5-DiMethylcyclohexanol&1-HYDROXY-3,5-DIMETHYLCYCLOHEXANE
• Cyclohexanol,3,5-dimethyl
• HEXAHYDRO-M-5-XYLENOL
• NSC 21130
• (1alpha,3alpha,5alpha)-3,5-Dimethylcyclohexanol
• BCP30899
• ?-N-Benzylamino-L-Ala
• Cyclohexanol, 3,5-dimethyl-
• (6Z)-5,5-Diethyl-3-methyl-6-[(Z)-methylimino]dihydro-2,4(1H,3H)-pyrimidinedione
• CHEBI:88850
• MFCD00001447
• BS-28603
• (1.beta.,3.alpha.,5.alpha.)-3,5-Dimethyl-cyclohexanol
• EINECS 226-630-8
• CS-0188357
• (1.alpha.,3.alpha.,5.alpha.)-3,5-Dimethyl-cyclohexanol
• D89705
• Z1147526321
• AM9723
• 5,5-Diethyl-3-methyl-6-methylimino-dihydro-pyrimidine-2,4-dione
• SCHEMBL961521
• 767-13-5
• D0702
• (1.alpha.,3.alpha.,5.beta.)-3,5-Dimethyl-cyclohexanol
• 5,5-Diethyl-6-methylsulfanyl-5H-pyrimidine-2,4-dione
• (1beta,3alpha,5alpha)-3,5-Dimethylcyclohexanol
• Cyclohexanol, 3,5-dimethyl-;3,5-Dimethylcyclohexan-1-ol;Hexahydro-M-5-Xylenol
• 1-(1-Adamantyl)-N-(1-naphthylmethyl)ethanamine
• Cyclohexanol,5-dimethyl-
• 5441-52-1
• 767-14-6
• 4-(4-Hydroxy-phenyl)-1-(tetrahydro-furan-2-ylmethyl)-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester
• SCHEMBL18754186
• NSC-21130
• AKOS009156899
• DTXSID20871133
• FT-0692013
• NS00044477
• 3,5-Dimethylcyclohexanol,c&t
• EN300-72416
• Q27160848
• AB86515
• NSC21130
• (1alpha,3alpha,5beta)-3,5-Dimethylcyclohexanol
• Dimethyl 4-(4-hydroxyphenyl)-1-(tetrahydro-2-furanylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate
• 4-(1,3-Benzodioxol-5-yl)-1-(3-chlorophenyl)-3-phenoxy-2-azetidinone
• 17373-17-0
• REL-(1S,3R,5S)-3,5-DIMETHYLCYCLOHEXAN-1-OL
• 3,5-Dimethylcyclohexanol - mixture of isomers
• DS-017948

• MDL： MFCD00001447
• Inchi： 1S/C8H16O/c1-6-3-7(2)5-8(9)4-6/h6-9H,3-5H2,1-2H3
• InChI Key： WIYNOPYNRFPWNB-UHFFFAOYSA-N
• SMILES： OC1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.892 g/mL at 25 °C(lit.)
• Melting Point: 11-12 °C (lit.)
• Boiling Point: 185-186 °C(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.455(lit.)
  n20/D 1.455
• Solubility: Slightly soluble (9.2 g/l) (25 º C),
• PSA: 20.23000
• LogP: 1.80340
• Sensitiveness: Sensitive to air
• Solubility: Not determined

3,5-Dimethylcyclohexanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Safety Term：S23-S24/25
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether